Cas no 498-36-2 (2-hydroxy-4-methylpentanoic acid)

• Product Name: 2-hydroxy-4-methylpentanoic acid
• CAS No: 498-36-2
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• MDL: MFCD00004246
• CID: 82378
• PubChem ID: 92779
• Update Time: 2025-04-18

2-hydroxy-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-methylpentanoic acid
• 2-Hydroxy-4-methylvaleric acid
• 2-Hydroxyisocaproic acid
• C6H12O3
• DL-LEUCIC ACID
• Leucic Acid
• <small>DL<
• 2-hydroxy-4-methyl-pentanoicaci
• Einecs 207-860-8
• Einecs 233-677-8
• Leucinic acid
• DL-alpha-Hydroxyisocaproic acid
• alpha-Hydroxy-iso-caproic acid
• alpha-Hydroxyisocaproate
• alpha-Hydroxyisocaproic acid
• 2-HYDROXY-4-METHYL-PENTANOIC ACID
• Pentanoic acid, 2-hydroxy-4-methyl-
• DL-2-Hydroxyisocaproic acid
• d-alpha-hydroxyisocaproic acid
• DL-2-Hydroxy-4-methylvaleric acid
• 2-hydroxyisohexanoic acid
• LVRFTAZAXQPQHI-UHFFFAOYSA-N
• 2-Hydroxyisocaproate
• 2
• Hydroxyisocaproic acid
• (R)-2-hydroxy-4-methylvalerate
• α-hydroxyisocaproic acid
• (R)-2-hydroxy-4-methylpentanoate
• 2-hydroxy-4-methylpentanoic acid

• MDL： MFCD00004246
• Inchi： 1S/C6H12O3/c1-4(2)3-5(7)6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)
• InChI Key： LVRFTAZAXQPQHI-UHFFFAOYSA-N
• SMILES： CC(CC(O)C(O)=O)C

Computed Properties

• Exact Mass: 132.07900
• Monoisotopic Mass: 132.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 0.844

Experimental Properties

• Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 74.0 to 78.0 deg-C
• Boiling Point: 251.3±13.0 ºC (760 Torr),
• Flash Point: 120.1±16.3 ºC,
• Refractive Index: 1.458
• Solubility: Dissolution (82 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water. (82 g/L) at 25°C.
• PSA: 57.53000
• LogP: 0.47800
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-hydroxy-4-methylpentanoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-21
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38; R21
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters